![molecular formula C14H14O2 B1621614 [3-(4-Methoxyphenyl)phenyl]methanol CAS No. 20854-56-2](/img/structure/B1621614.png)
[3-(4-Methoxyphenyl)phenyl]methanol
Overview
Description
“[3-(4-Methoxyphenyl)phenyl]methanol” is a chemical compound with the molecular formula C14H14O2 . It has an average mass of 214.260 Da and a monoisotopic mass of 214.099380 Da .
Synthesis Analysis
The synthesis of phenols, which “this compound” is a type of, can be achieved through several laboratory methods . These include ester rearrangement in the Fries rearrangement, rearrangement of N-phenylhydroxylamines in the Bamberger rearrangement, hydrolysis of phenolic esters or ethers, and reduction of quinones .Molecular Structure Analysis
The molecular structure of “this compound” consists of a methoxy group (OCH3) attached to a phenyl group (C6H5), which is further attached to a methanol group (CH2OH) .Physical And Chemical Properties Analysis
“this compound” is a powder with a melting point of 92-95°C .Scientific Research Applications
Asymmetric Synthesis Applications
[3-(4-Methoxyphenyl)phenyl]methanol has been utilized as a chiral auxiliary in the asymmetric synthesis of α-hydroxy esters. This compound, specifically (S)-(4R)-2,2-Dimethyl-1,3-dioxolan-4-ylmethanol, plays a crucial role in bidentate chelation-controlled alkylation of glycolate enolate (Jung, Ho, & Kim, 2000).
Antitumor and Antitubercular Activities
Compounds related to this compound demonstrated promising antitumor activity against MCF-7 xenograft nude mice models. This study helps in understanding the pharmacological potential of these compounds in cancer treatment (Cheng et al., 2013). Moreover, diarylheptanoids derivatives, closely related to this compound, exhibited in vitro and ex vivo antitubercular activity against dormant Mycobacterium tuberculosis (Honmore et al., 2016).
Electrosynthesis Applications
This compound has been used in electrosynthesis processes. Specifically, it has been involved in anodic α-methoxylation of substrates, highlighting its role in introducing functional groups to molecules under electrochemical conditions (Furuta & Fuchigami, 1998).
Organic Synthesis and Catalysis
This compound is a key component in various organic synthesis and catalysis processes. For instance, its derivatives have been used in Prins cyclization to synthesize hexahydro-1H-furo[3,4-c]pyran derivatives (Reddy et al., 2012). Furthermore, it has been involved in the synthesis of silicon phthalocyanine and subphthalocyanine derivatives, indicating its versatility in organic chemistry (Bıyıklıoğlu, 2015).
Crystallography and Material Science
In crystallography, derivatives of this compound have been analyzed for their unique crystal structures, contributing to the understanding of molecular interactions and design of new materials (Patterson, Glidewell, & Ferguson, 1998).
Safety and Hazards
“[3-(4-Methoxyphenyl)phenyl]methanol” is classified as harmful if swallowed, may cause an allergic skin reaction, causes serious eye irritation, and is toxic to aquatic life with long-lasting effects . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gloves/eye protection/face protection .
properties
IUPAC Name |
[3-(4-methoxyphenyl)phenyl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O2/c1-16-14-7-5-12(6-8-14)13-4-2-3-11(9-13)10-15/h2-9,15H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBFQIBZGYROSFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC=CC(=C2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00362610 | |
Record name | [3-(4-methoxyphenyl)phenyl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00362610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20854-56-2 | |
Record name | [3-(4-methoxyphenyl)phenyl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00362610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [3-(4-methoxyphenyl)phenyl]methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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